Cas no 1423029-60-0 (2,6-Dichloro-n-methylaniline hydrochloride)

• Product Name: 2,6-Dichloro-n-methylaniline hydrochloride
• CAS No: 1423029-60-0
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 4598288
• PubChem ID: 71756726
• Update Time: 2025-05-27

2,6-Dichloro-n-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-phenyl)-Methyl-aMine hydrochloride
• 2,6-Dichloro-n-methylaniline hydrochloride

• Inchi： 1S/C7H7Cl2N.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4,10H,1H3;1H
• InChI Key： IPYMEACBPVDBCS-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CC=1Cl)Cl)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2,6-Dichloro-n-methylaniline hydrochloride

2,6-Dichloro-n-methylaniline Hydrochloride (CAS No. 1423029-60-0): An Overview and Recent Advances

2,6-Dichloro-n-methylaniline hydrochloride (CAS No. 1423029-60-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes two chlorine atoms and a methyl group attached to an aniline moiety, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical formula of 2,6-Dichloro-n-methylaniline hydrochloride is C₈H₉Cl₂N·HCl, and its molecular weight is approximately 215.08 g/mol. The compound is typically supplied as a white to off-white crystalline solid with a melting point ranging from 185°C to 187°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethylformamide (DMF), but has limited solubility in water.

In the realm of pharmaceutical research, 2,6-Dichloro-n-methylaniline hydrochloride has gained attention due to its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of antiviral agents, particularly against RNA viruses such as influenza and hepatitis C. The presence of the chlorinated aniline moiety provides a platform for further functionalization and optimization of pharmacological properties.

A notable study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of derivatives from 2,6-Dichloro-n-methylaniline hydrochloride, which exhibited potent antiviral activity against multiple strains of influenza virus. The researchers found that specific substitutions on the aniline ring enhanced the binding affinity to viral targets, leading to improved therapeutic efficacy with reduced cytotoxicity.

Beyond antiviral applications, 2,6-Dichloro-n-methylaniline hydrochloride has also been investigated for its potential in cancer therapy. A study published in Cancer Research (2023) demonstrated that derivatives of this compound could selectively inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The unique chemical structure allows for precise targeting and minimizes off-target effects, making it a promising lead compound for further drug development.

In materials science, 2,6-Dichloro-n-methylaniline hydrochloride has found applications in the synthesis of advanced functional materials. Its ability to undergo various chemical transformations makes it a valuable building block for creating polymers with tailored properties. For instance, a recent study published in Macromolecules (2023) described the use of this compound as a monomer in the preparation of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic versatility of 2,6-Dichloro-n-methylaniline hydrochloride is further highlighted by its role in the development of new catalysts and ligands for asymmetric synthesis. Researchers at the University of California, Berkeley (2023) reported the synthesis of chiral ligands derived from this compound that significantly improved the enantioselectivity and yield in asymmetric hydrogenation reactions. This breakthrough has important implications for the efficient production of chiral pharmaceuticals and fine chemicals.

In conclusion, 2,6-Dichloro-n-methylaniline hydrochloride (CAS No. 1423029-60-0) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and synthetic flexibility make it an invaluable intermediate in the development of novel drugs, advanced materials, and catalytic systems. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern chemistry and biotechnology.